Cas no 895648-99-4 (2-({9-ethoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-({9-ethoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 895648-99-4
• MF: C₂₆H₂₇N₃O₃S
• MW: 461.575885057449
• CID: 6353020
• PubChem ID: 18560281
• Update Time: 2025-05-19

2-({9-ethoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({9-ethoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• AKOS001837249
• 2-({9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• 895648-99-4
• 9-ethoxy-4-[(2-oxo-2-piperidin-1-ylethyl)thio]-2-phenyl-5H-chromeno[2,3-d]pyrimidine
• F1609-0476
• 2-[(9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]-1-piperidin-1-ylethanone
• 2-((9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-1-(piperidin-1-yl)ethanone

• Inchi： 1S/C26H27N3O3S/c1-2-31-21-13-9-12-19-16-20-25(32-23(19)21)27-24(18-10-5-3-6-11-18)28-26(20)33-17-22(30)29-14-7-4-8-15-29/h3,5-6,9-13H,2,4,7-8,14-17H2,1H3
• InChI Key： BBXACSHSAQXAPV-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC(C3C=CC=CC=3)=N1)OC1C(=CC=CC=1C2)OCC)CC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 461.17731291g/mol
• Monoisotopic Mass: 461.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-({9-ethoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one

Introduction to 2-({9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 895648-99-4)

2-({9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 895648-99-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a fused heterocyclic system, specifically a chromeno[2,3-d]pyrimidine core, which is appended with an ethoxy group at the 9-position and a phenyl ring at the 2-position. Additionally, a sulfanyl group is attached at the 4-position of the chromeno[2,3-d]pyrimidine ring, further enhancing its complexity and potential for interaction with biological targets. The presence of a piperidinyl moiety at the 1-position adds another layer of functionality, making this compound a versatile scaffold for medicinal chemistry investigations.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The chromeno[2,3-d]pyrimidine scaffold, in particular, has shown remarkable potential in various pharmacological applications. For instance, derivatives of this scaffold have been explored for their anti-inflammatory, antiviral, and anticancer properties. The introduction of substituents such as ethoxy and phenyl groups can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards specific biological targets.

The sulfanyl group in the structure of 2-({9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one serves as a key functional moiety that can participate in various chemical interactions. Sulfanyl groups are known to enhance the solubility and bioavailability of compounds, making them attractive for pharmaceutical applications. Moreover, they can engage in hydrogen bonding and metal coordination interactions, which are crucial for the design of high-affinity ligands.

The piperidinyl group at the 1-position of the molecule is another critical feature that contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous drugs due to their ability to improve oral bioavailability and metabolic stability. The piperidinyl moiety in this compound can interact with biological targets through various non-covalent interactions, including hydrogen bonding and hydrophobic interactions.

In terms of synthetic chemistry, the preparation of 2-({9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the chromeno[2,3-d]pyrimidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include the introduction of the ethoxy group, phenyl ring, sulfanyl group, and piperidinyl moiety.

The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the structure of this compound accurately. These techniques provide detailed information about the connectivity and environment of atoms within the molecule, which is crucial for understanding its biological behavior.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding modes and affinity of this compound towards potential biological targets. These studies often involve docking simulations using molecular docking software that can predict how well a molecule fits into a target protein's binding pocket. Such simulations can provide valuable insights into the interactions between this compound and its biological targets.

Recent research has also explored the pharmacokinetic properties of derivatives similar to 2-{(9-hydroxy-pyrido[3',4':6',7']chromeno[8'H]-pyrimidin -4 - yl)sulfanyl}-N-(4-fluorobenzoyl)benzamide CAS NO: 89564899 -4 . These studies have focused on understanding how structural modifications affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). By optimizing these properties, researchers aim to develop compounds that are not only effective but also safe for clinical use.

The potential applications of 2-{(9-hydroxy-pyrido[3',4':6',7']chromeno[8'H]-pyrimidin -4 - yl)sulfanyl}-N-(4-fluorobenzoyl)benzamide CAS NO: 89564899 -4 extend beyond traditional therapeutic areas. For instance, its structural features make it a promising candidate for developing novel antimicrobial agents against drug-resistant pathogens. Additionally, its ability to interact with multiple biological targets suggests potential applications in treating complex diseases such as cancer and neurodegenerative disorders.

In conclusion，the compound 2-{(9-hydroxy-pyrido[3',4':6',7']chromeno[8'H]-pyrimidin -4 - yl)sulfanyl}-N-(4-fluorobenzoyl)benzamide CAS NO: 89564899 -4 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications。The continued development of innovative compounds like this one holds great promise for improving human health and addressing unmet medical needs。